Cas no 7369-94-0 ((H-Cys-Tyr-OH)2 (Disulfide bond))
(H-Cys-Tyr-OH)2 (Disulfide bond) Chemical and Physical Properties
Names and Identifiers
-
- (H-Cys-Tyr-OH)?
- (H-CYS-TYR-OH)2
- 2-[[2-amino-3-[[2-amino-3-[[1-carboxy-2-(4-hydroxyphenyl)ethyl]amino]-3-oxopropyl]disulfanyl]propanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid
- 1')-disulfide (9CI)
- 2-[[2-amino-3-[[2-amino-3-[[1-hydroxy-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-oxopropyl]disulfanyl]propanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid
- N-(2-Amino-3-((2-amino-3-((1-carboxy-2-(4-hydroxyphenyl)ethyl)amino)-3-oxopropyl)dithio)propanoyl)-4-hydroxyphenylalanine
- L-Tyrosine,L-cysteinyl-, bimol. (1®1')-disulfide (9CI)
- NSC 333714
- NSC333714
- 2-[[2-amino-3-[[2-amino-3-[[2-hydroxy-1-[(4-hydroxyphenyl)methyl]-2-oxo-ethyl]amino]-3-oxo-propyl]disulfanyl]propanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid
- 7369-94-0
- NSC-333714
- (H-Cys-Tyr-OH)2 (Disulfide bond)
-
- MDL: MFCD00037185
- Inchi: 1S/C24H30N4O8S2/c25-17(21(31)27-19(23(33)34)9-13-1-5-15(29)6-2-13)11-37-38-12-18(26)22(32)28-20(24(35)36)10-14-3-7-16(30)8-4-14/h1-8,17-20,29-30H,9-12,25-26H2,(H,27,31)(H,28,32)(H,33,34)(H,35,36)
- InChI Key: ZZWGDFPODQWICQ-UHFFFAOYSA-N
- SMILES: S(CC(C(NC(C(=O)O)CC1C=CC(=CC=1)O)=O)N)SCC(C(NC(C(=O)O)CC1C=CC(=CC=1)O)=O)N
Computed Properties
- Exact Mass: 566.15100
- Monoisotopic Mass: 566.15050628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 38
- Rotatable Bond Count: 17
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.4
- Topological Polar Surface Area: 276Ų
Experimental Properties
- PSA: 275.90000
- LogP: 2.24020
(H-Cys-Tyr-OH)2 (Disulfide bond) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB476603-250 mg |
(H-Cys-Tyr-OH)2; . |
7369-94-0 | 250MG |
€416.60 | 2023-07-18 | ||
| abcr | AB476603-1 g |
(H-Cys-Tyr-OH)2; . |
7369-94-0 | 1g |
€1,181.00 | 2023-07-18 | ||
| TRC | H272290-50mg |
(H-Cys-Tyr-OH)2 (Disulfide bond) |
7369-94-0 | 50mg |
$ 310.00 | 2022-06-04 | ||
| TRC | H272290-100mg |
(H-Cys-Tyr-OH)2 (Disulfide bond) |
7369-94-0 | 100mg |
$ 510.00 | 2022-06-04 | ||
| TRC | H272290-250mg |
(H-Cys-Tyr-OH)2 (Disulfide bond) |
7369-94-0 | 250mg |
$ 1020.00 | 2022-06-04 | ||
| abcr | AB476603-250mg |
(H-Cys-Tyr-OH)2; . |
7369-94-0 | 250mg |
€544.00 | 2025-04-16 | ||
| abcr | AB476603-1g |
(H-Cys-Tyr-OH)2; . |
7369-94-0 | 1g |
€1501.00 | 2025-04-16 |
(H-Cys-Tyr-OH)2 (Disulfide bond) Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
Additional information on (H-Cys-Tyr-OH)2 (Disulfide bond)
Recent Advances in the Study of (H-Cys-Tyr-OH)2 (Disulfide bond) and Its Applications in Chemical Biology and Medicine
The compound (H-Cys-Tyr-OH)2 (Disulfide bond), with CAS number 7369-94-0, has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and medicine. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The disulfide bond in this dipeptide derivative plays a crucial role in stabilizing its structure and modulating its interactions with biological targets, making it a promising candidate for drug development and biochemical research.
Recent studies have highlighted the importance of (H-Cys-Tyr-OH)2 (Disulfide bond) in the design of peptide-based therapeutics. Its ability to form stable disulfide bridges enhances its resistance to enzymatic degradation, thereby improving its pharmacokinetic properties. Researchers have successfully synthesized this compound using solid-phase peptide synthesis (SPPS) techniques, followed by oxidative disulfide bond formation. Advanced analytical methods, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to confirm its purity and structural integrity.
In the context of biological activity, (H-Cys-Tyr-OH)2 (Disulfide bond) has demonstrated notable interactions with various cellular receptors and enzymes. For instance, studies have shown that this compound can modulate the activity of tyrosine kinase receptors, which are implicated in numerous pathological conditions, including cancer and inflammatory diseases. Additionally, its antioxidant properties have been investigated, revealing its potential to scavenge reactive oxygen species (ROS) and protect cells from oxidative stress. These findings suggest that (H-Cys-Tyr-OH)2 (Disulfide bond) could serve as a versatile scaffold for developing novel therapeutic agents.
One of the most promising applications of (H-Cys-Tyr-OH)2 (Disulfide bond) lies in its use as a building block for more complex peptide architectures. Researchers have incorporated this dipeptide into larger peptide sequences to enhance their stability and bioactivity. For example, it has been used in the design of cyclic peptides and peptidomimetics, which exhibit improved target specificity and reduced off-target effects. Such advancements underscore the compound's utility in rational drug design and precision medicine.
Despite these encouraging results, challenges remain in the clinical translation of (H-Cys-Tyr-OH)2 (Disulfide bond)-based therapeutics. Issues such as oral bioavailability, tissue penetration, and potential immunogenicity need to be addressed through further research. Nevertheless, ongoing studies are exploring innovative delivery systems, including nanoparticle carriers and prodrug strategies, to overcome these limitations. The integration of computational modeling and high-throughput screening techniques is also expected to accelerate the discovery of optimized derivatives with enhanced therapeutic profiles.
In conclusion, (H-Cys-Tyr-OH)2 (Disulfide bond) represents a valuable tool in chemical biology and medicine, with wide-ranging applications from drug development to biochemical research. Its unique structural features and biological activities make it a compelling subject for continued investigation. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its potential in treating various diseases. By addressing these aspects, scientists can unlock the full potential of this compound and pave the way for groundbreaking advancements in the field.
7369-94-0 ((H-Cys-Tyr-OH)2 (Disulfide bond)) Related Products
- 183200-12-6(Guanylin (humanreduced), cyclic (4®12),(7®15)-bis(disulfide) (9CI))
- 144940-98-7(Guanylin (rat, mouse))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)